Cas no 1100750-73-9 (Methyl 2-[2-(benzyloxycarbonylamino)-(1,3-D6-propan)-2-yl]-5-hydroxy-6-oxo-1,6-dihydropyrimidine-4-carboxylate)

• Product Name: Methyl 2-[2-(benzyloxycarbonylamino)-(1,3-D6-propan)-2-yl]-5-hydroxy-6-oxo-1,6-dihydropyrimidine-4-carboxylate
• CAS No: 1100750-73-9
• MF: C₁₇H₁₉N₃O₆
• MW: 367.386234521866
• CID: 860142
• Update Time: 2023-11-19

Methyl 2-[2-(benzyloxycarbonylamino)-(1,3-D6-propan)-2-yl]-5-hydroxy-6-oxo-1,6-dihydropyrimidine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 2-(2-(benzyloxycarbonylamino)-(1,3-d6-propan)-2-yl)-5-hydroxy-6-oxo-1,6-dihydropyrimidine-4-carboxylate
• Methyl 2-[2-(benzyloxycarbonylamino)-(1,3-D6-propan)-2-yl]-5-hydroxy-6-oxo-1,6-dihydropyrimidine-4-carboxylate
• C17H13D6N3O6
• Z3691
• CID 136141949
• RTG4
• Methyl 2-[2-{[(benzyloxy)carbonyl]amino}(2H6)-2-propanyl]-5-hydroxy-6-oxo-1,6-dihydro-4-pyrimidinecarboxylate

• Inchi： 1S/C17H19N3O6/c1-17(2,20-16(24)26-9-10-7-5-4-6-8-10)15-18-11(14(23)25-3)12(21)13(22)19-15/h4-8,21H,9H2,1-3H3,(H,20,24)(H,18,19,22)/i1D3,2D3
• InChI Key： NIVUTAZNLHLBAN-WFGJKAKNSA-N
• SMILES： O(CC1C=CC=CC=1)C(NC(C([2H])([2H])[2H])(C([2H])([2H])[2H])C1=NC(C(=O)OC)=C(C(N1)=O)O)=O

Computed Properties

• Exact Mass: 367.165
• Monoisotopic Mass: 367.165
• Isotope Atom Count: 6
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 647
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 126